Glycyl-L-phenylalanine 2-naphthylamide
Glycyl-L-phenylalanine 2-naphthylamide
Cathepsin C is a lysosomal cysteine protease with broad exopeptidase activity that progressively removes dipeptides from various protein and polypeptides substrates. Aside from its role in post-translational processing, cathepsins may also participate in apoptotic signaling pathways by targeting cytosolic caspases and proapoptotic proteins. Gly-Phe-β-naphthylamide is a substrate of cathepsin C that accumulates within the lysosome. Hydrolysis by cathepsin C degrades Gly-Phe-β-naphthylamide into fragments that do not easily diffuse through the lysosomal membrane, leading to a loss of lysosome membrane integrity. This compound has been used to study intralysosomal hydrolysis, lysosomal membrane permeability, and the function of cathepsin C. At 50 μM, Gly-Phe-β-naphthylamide can inhibit the cathepsin-dependent activation of caspase-8.
Brand Name:
Vulcanchem
CAS No.:
21438-66-4
VCID:
VC20840626
InChI:
InChI=1S/C21H21N3O2/c22-14-20(25)24-19(12-15-6-2-1-3-7-15)21(26)23-18-11-10-16-8-4-5-9-17(16)13-18/h1-11,13,19H,12,14,22H2,(H,23,26)(H,24,25)/t19-/m0/s1
SMILES:
C1=CC=C(C=C1)CC(C(=O)NC2=CC3=CC=CC=C3C=C2)NC(=O)CN
Molecular Formula:
C21H21N3O2
Molecular Weight:
347.4 g/mol
Glycyl-L-phenylalanine 2-naphthylamide
CAS No.: 21438-66-4
Cat. No.: VC20840626
Molecular Formula: C21H21N3O2
Molecular Weight: 347.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Cathepsin C is a lysosomal cysteine protease with broad exopeptidase activity that progressively removes dipeptides from various protein and polypeptides substrates. Aside from its role in post-translational processing, cathepsins may also participate in apoptotic signaling pathways by targeting cytosolic caspases and proapoptotic proteins. Gly-Phe-β-naphthylamide is a substrate of cathepsin C that accumulates within the lysosome. Hydrolysis by cathepsin C degrades Gly-Phe-β-naphthylamide into fragments that do not easily diffuse through the lysosomal membrane, leading to a loss of lysosome membrane integrity. This compound has been used to study intralysosomal hydrolysis, lysosomal membrane permeability, and the function of cathepsin C. At 50 μM, Gly-Phe-β-naphthylamide can inhibit the cathepsin-dependent activation of caspase-8. |
|---|---|
| CAS No. | 21438-66-4 |
| Molecular Formula | C21H21N3O2 |
| Molecular Weight | 347.4 g/mol |
| IUPAC Name | (2S)-2-[(2-aminoacetyl)amino]-N-naphthalen-2-yl-3-phenylpropanamide |
| Standard InChI | InChI=1S/C21H21N3O2/c22-14-20(25)24-19(12-15-6-2-1-3-7-15)21(26)23-18-11-10-16-8-4-5-9-17(16)13-18/h1-11,13,19H,12,14,22H2,(H,23,26)(H,24,25)/t19-/m0/s1 |
| Standard InChI Key | YABDXPBHLDPMOA-IBGZPJMESA-N |
| Isomeric SMILES | C1=CC=C(C=C1)C[C@@H](C(=O)NC2=CC3=CC=CC=C3C=C2)NC(=O)CN |
| SMILES | C1=CC=C(C=C1)CC(C(=O)NC2=CC3=CC=CC=C3C=C2)NC(=O)CN |
| Canonical SMILES | C1=CC=C(C=C1)CC(C(=O)NC2=CC3=CC=CC=C3C=C2)NC(=O)CN |
| Appearance | Assay:≥95%A crystalline solid |
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